Cas no 1965310-25-1 (5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride)

5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride is a chemically modified pyrimidine derivative with potential applications in pharmaceutical and biochemical research. Its structure features an aminomethyl group at the 5-position and a methyl group at the 6-position, enhancing its reactivity and binding properties. The hydrochloride salt improves solubility, facilitating its use in aqueous-based reactions. This compound may serve as a key intermediate in the synthesis of nucleoside analogs or other biologically active molecules. Its well-defined crystalline form ensures consistent purity and stability, making it suitable for precise experimental applications. The product is typically characterized by HPLC, NMR, and mass spectrometry to verify quality.
5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride structure
1965310-25-1 structure
Product Name:5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride
CAS No:1965310-25-1
MF:C6H10ClN3O2
MW:191.615499973297
MDL:MFCD30181954
CID:4778658
Update Time:2026-02-27

5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride
    • SB35051
    • MDL: MFCD30181954
    • Inchi: 1S/C6H9N3O2.ClH/c1-3-4(2-7)5(10)9-6(11)8-3;/h2,7H2,1H3,(H2,8,9,10,11);1H
    • InChI Key: SQRAYJRQZDKESI-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(CN)=C(C)NC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Topological Polar Surface Area: 84.2

5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride Pricemore >>

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Additional information on 5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride

Comprehensive Overview of 5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride (CAS No. 1965310-25-1)

5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride, identified by its CAS number 1965310-25-1, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a modified pyrimidine derivative, plays a crucial role in the development of novel therapeutic agents. Its unique molecular structure, featuring an aminomethyl group at the 5-position and a methyl group at the 6-position, makes it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, the demand for pyrimidine-based compounds has surged due to their widespread applications in antiviral, anticancer, and antimicrobial therapies. Researchers are particularly interested in 5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride for its potential to enhance drug efficacy and reduce side effects. The compound's hydrochloride salt form improves its solubility and stability, making it more suitable for formulation in various pharmaceutical products.

The synthesis of CAS 1965310-25-1 involves meticulous chemical processes to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize and validate the compound. These methods are critical for meeting the stringent quality standards required in the pharmaceutical industry.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride in drug development?" The answer lies in its versatility as a building block for nucleoside analogs, which are essential in designing drugs targeting viral and bacterial infections. Additionally, its role in modulating enzyme activity has sparked interest in treating metabolic disorders.

Another trending topic is the safety and handling of pyrimidine derivatives. While 5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. Researchers often inquire about storage conditions and compatibility with other reagents, highlighting the need for detailed technical documentation.

The growing interest in personalized medicine and targeted therapies has further elevated the importance of this compound. Its ability to be functionalized and incorporated into larger molecular frameworks aligns with the current trend of developing precision drugs. This has led to increased collaborations between academic institutions and pharmaceutical companies to explore its full potential.

From an SEO perspective, keywords such as "pyrimidine derivatives," "pharmaceutical intermediates," and "CAS 1965310-25-1 applications" are highly relevant. These terms reflect the compound's significance in both research and industrial settings. By addressing these search queries, this article aims to provide a comprehensive resource for scientists, chemists, and industry professionals.

In conclusion, 5-Aminomethyl-6-methyl-1H-pyrimidine-2,4-dione hydrochloride (CAS No. 1965310-25-1) represents a pivotal advancement in medicinal chemistry. Its multifaceted applications, coupled with ongoing research, position it as a key player in the future of drug development. As the scientific community continues to uncover its potential, this compound is poised to make significant contributions to healthcare and biotechnology.

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